2-Amino-3-(2-chloro-5-methylsulfanylphenyl)propanoic acid;hydrochloride

• IUPAC Name: 2-amino-3-(2-chloro-5-methylsulfanylphenyl)propanoic acid;hydrochloride
• InChI: InChI=1S/C10H12ClNO2S.ClH/c1-15-7-2-3-8(11)6(4-7)5-9(12)10(13)14;/h2-4,9H,5,12H2,1H3,(H,13,14);1H
• InChI Key: XTGIOUQJOFXCQC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=C(C=C1)Cl)CC(C(=O)O)N.Cl
• Molecular Formula: C10H13Cl2NO2S
• Molecular Weight: 282.19 g/mol

Description

“2-Amino-3-(2-chloro-5-methylsulfanylphenyl)propanoic acid;hydrochloride” is a chemical compound with the CAS Number: 2248261-52-9. It has a molecular weight of 282.19. The compound is in powder form and is stored at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12ClNO2S.ClH/c1-15-7-2-3-8(11)6(4-7)5-9(12)10(13)14;/h2-4,9H,5,12H2,1H3,(H,13,14);1H. This indicates that the compound contains a chlorine atom, a methylthio group, and an amino group attached to a phenyl ring, along with a carboxylic acid group.

Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature. It has a molecular weight of 282.19.

Scientific Research Applications

Antimicrobial Activity

A study by Mickevičienė et al. (2015) explored the synthesis of derivatives containing hydrazide, pyrrole, and chloroquinoxaline moieties from precursors similar to the compound . These derivatives showed significant antimicrobial and antifungal activities against Staphylococcus aureus, Mycobacterium luteum, Candida tenuis, and Aspergillus niger (Mickevičienė et al., 2015).

Synthesis Methodologies

Farhanullah et al. (2007) presented an innovative synthesis route for highly congested 2-amino-3-aminomethyl-5-methylsulfanyl/sec-aminobiphenyl-4-carbonitriles, showcasing a base-catalyzed ring transformation approach. This methodology highlights the compound's utility in creating complex molecular architectures, demonstrating its versatility in organic synthesis (Farhanullah et al., 2007).

Chemical Modifications for Enhanced Functionality

A study conducted by Aly and El-Mohdy (2015) involved the radiation-induced modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reaction with various amine compounds, including 2-amino-3-(4-hydroxyphenyl) propanoic acid. This research illustrates the potential of such compounds in creating polymers with increased thermal stability and promising biological activities for medical applications (Aly & El-Mohdy, 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more.